Cas no 1261607-52-6 (5-Chloro-3-(perfluorophenyl)picolinaldehyde)

• Product Name: 5-Chloro-3-(perfluorophenyl)picolinaldehyde
• CAS No: 1261607-52-6
• MF: C₁₂H₃ClF₅NO
• MW: 307.60333943367
• CID: 4914649
• Update Time: 2025-05-21

5-Chloro-3-(perfluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(perfluorophenyl)picolinaldehyde

• Inchi： 1S/C12H3ClF5NO/c13-4-1-5(6(3-20)19-2-4)7-8(14)10(16)12(18)11(17)9(7)15/h1-3H
• InChI Key： RPHBTMQQJRNIFQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=O)C(=C1)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-3-(perfluorophenyl)picolinaldehyde

Recent Advances in the Study of 5-Chloro-3-(perfluorophenyl)picolinaldehyde (CAS: 1261607-52-6) in Chemical Biology and Pharmaceutical Research

The compound 5-Chloro-3-(perfluorophenyl)picolinaldehyde (CAS: 1261607-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This aldehyde derivative, characterized by the presence of a perfluorophenyl group and a chloro-substituted picolinaldehyde moiety, exhibits remarkable reactivity and selectivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the key findings in recent research involves the use of 5-Chloro-3-(perfluorophenyl)picolinaldehyde as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of inhibitors for kinase enzymes implicated in cancer progression. The study highlighted the compound's ability to form stable interactions with the active sites of these enzymes, thereby modulating their activity. This discovery opens new avenues for the development of targeted cancer therapies with improved specificity and reduced off-target effects.

In addition to its role in oncology, 5-Chloro-3-(perfluorophenyl)picolinaldehyde has also been investigated for its potential in antimicrobial drug development. A recent preprint on bioRxiv detailed its incorporation into a series of novel compounds designed to combat multidrug-resistant bacterial strains. The researchers reported that the perfluorophenyl group enhanced the compounds' membrane permeability, while the aldehyde functionality facilitated covalent binding to bacterial targets. These findings suggest that derivatives of this compound could serve as promising candidates for next-generation antibiotics.

Another area of interest is the compound's application in chemical biology as a probe for studying protein-ligand interactions. A 2022 study in ACS Chemical Biology utilized 5-Chloro-3-(perfluorophenyl)picolinaldehyde to develop fluorescent probes for real-time monitoring of enzyme dynamics. The probes exhibited high sensitivity and selectivity, enabling researchers to gain deeper insights into enzymatic mechanisms and their regulation. This approach has significant implications for both basic research and drug discovery, as it provides a powerful tool for elucidating the molecular basis of disease.

Despite these promising developments, challenges remain in the optimization of 5-Chloro-3-(perfluorophenyl)picolinaldehyde-based compounds for clinical use. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's versatility and demonstrated efficacy in various applications underscore its potential as a cornerstone in the development of innovative therapeutics. Future research is expected to focus on expanding its utility across diverse therapeutic areas and refining its pharmacological properties to meet the stringent requirements of clinical translation.